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Swietemahalactone: A Promising Natural
Antibacterial Agent
A comprehensive evaluation of the antibacterial spectrum of Swietemahalactone, a novel

limonoid derived from the seeds of the Mahogany tree (Swietenia mahagoni), reveals its

potential as a formidable antimicrobial agent. This guide presents a comparative analysis of its

activity against a panel of pathogenic bacteria, alongside detailed experimental protocols and

insights into its potential mechanisms of action.

Broad-Spectrum Antibacterial Activity
Swietemahalactone has demonstrated significant inhibitory effects against a range of both

Gram-positive and Gram-negative bacteria. While specific minimum inhibitory concentration

(MIC) values for Swietemahalactone are not yet widely published, studies on closely related

limonoids isolated from Swietenia mahagoni provide strong evidence of the compound's

antibacterial potential.

For instance, two other limonoids, swietenine and 3-O-tigloylswietenolide, have reported MIC

values in the range of 32-64 μg/mL against Bacillus megaterium and Escherichia coli[1].

Another study highlighted that a swietenolide derivative possesses the ability to disrupt

bacterial cell membranes and interfere with metabolic pathways. This suggests a multi-faceted

mechanism of action that could be effective against a wide array of bacterial species.
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Crude methanolic extracts of Swietenia mahagoni seeds, which contain a mixture of

phytochemicals including Swietemahalactone, have shown inhibitory effects against Candida

albicans, Staphylococcus aureus, Pseudomonas aeruginosa, Streptococcus faecalis, and

Proteus mirabilis, with MIC and minimal bactericidal concentration (MBC) values ranging from

25 mg/ml to 50 mg/ml[2][3]. While these values are for a crude extract, they underscore the

therapeutic potential of its constituent compounds.

Comparative Efficacy
To provide a clear perspective on the potential of Swietemahalactone, the following table

summarizes the known antibacterial activity of related limonoids from Swietenia mahagoni and

compares them with standard antibiotics. It is important to note that direct comparative data for

Swietemahalactone is still emerging.

Compound/Antibiot
ic

Target Organism(s)
Minimum Inhibitory
Concentration
(MIC)

Reference

Swietenine
Bacillus megaterium,

Escherichia coli
32-64 µg/mL [1]

3-O-

tigloylswietenolide

Bacillus megaterium,

Escherichia coli
32-64 µg/mL [1]

S. mahagoni Seed

Extract

C. albicans, S.

aureus, P. aeruginosa,

S. faecalis, P. mirabilis

25-50 mg/mL

(MIC/MBC)
[2][3]

Ampicillin Various
Typically < 8 µg/mL for

susceptible strains

Ciprofloxacin Various
Typically < 1 µg/mL for

susceptible strains

Gentamicin Various
Typically < 4 µg/mL for

susceptible strains
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The evaluation of antibacterial activity is conducted using standardized and validated methods

to ensure reproducibility and comparability of results. The two primary methods employed are

the Agar Disc Diffusion method and the Broth Microdilution method for determining the

Minimum Inhibitory Concentration (MIC).

Agar Disc Diffusion Method
This method provides a qualitative assessment of antibacterial activity.

Preparation

Application Incubation & Measurement

Bacterial Culture Preparation
(e.g., McFarland standard)

Inoculate Agar with Bacteria
Standardized Inoculum

Prepare Mueller-Hinton Agar Plate

Place Disc on Inoculated AgarImpregnate Sterile Disc
with Swietemahalactone Incubate at 37°C for 18-24h Measure Zone of Inhibition (mm)

Preparation

Inoculation & Incubation Reading Results

Serial Dilution of Swietemahalactone
in 96-well plate Inoculate Wells with Bacteria

Prepare Standardized
Bacterial Inoculum

Incubate Plate at 37°C for 18-24h Determine MIC
(Lowest concentration with no visible growth)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Evaluation of Swietemahalactone's spectrum of
antibacterial activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374289#evaluation-of-swietemahalactone-s-
spectrum-of-antibacterial-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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